Cas no 1805702-07-1 (Methyl 3-(bromomethyl)-2-(2-cyanoethyl)benzoate)

• Product Name: Methyl 3-(bromomethyl)-2-(2-cyanoethyl)benzoate
• CAS No: 1805702-07-1
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4950808
• Update Time: 2025-05-26

Methyl 3-(bromomethyl)-2-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H12BrNO2/c1-16-12(15)11-5-2-4-9(8-13)10(11)6-3-7-14/h2,4-5H,3,6,8H2,1H3
• InChI Key： KSCQPTSJDXMNPZ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C(=O)OC)C=1CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-(bromomethyl)-2-(2-cyanoethyl)benzoate

Comprehensive Overview of Methyl 3-(bromomethyl)-2-(2-cyanoethyl)benzoate (CAS No. 1805702-07-1)

Methyl 3-(bromomethyl)-2-(2-cyanoethyl)benzoate (CAS No. 1805702-07-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromomethyl group and a cyanoethyl moiety, makes it a versatile building block for heterocyclic chemistry and catalysis. Researchers and industries are increasingly exploring its potential in drug discovery and functional material design, aligning with the growing demand for high-performance compounds in modern applications.

The compound’s benzoate ester backbone contributes to its stability and reactivity, enabling precise modifications in synthetic pathways. Recent studies highlight its role in cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. As environmental regulations tighten, the search for eco-friendly reagents has surged, and Methyl 3-(bromomethyl)-2-(2-cyanoethyl)benzoate offers a balance between efficiency and minimal ecological impact. Its CAS No. 1805702-07-1 is frequently queried in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D.

In the context of AI-driven drug development, this compound has garnered attention for its potential in machine learning-based molecular modeling. Computational chemists leverage its structural features to predict bioactivity and optimize lead compounds. Questions like “How to synthesize Methyl 3-(bromomethyl)-2-(2-cyanoethyl)benzoate?” or “What are the applications of CAS 1805702-07-1 in peptide conjugation?” are trending in scientific forums, underscoring its interdisciplinary appeal.

From a technical perspective, the compound’s crystalline form and solubility profile are critical for formulation scientists. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with GMP standards. The bromomethyl group’s reactivity also opens doors to click chemistry, a field revolutionizing bioconjugation and nanomaterial fabrication. These attributes position it as a key player in next-gen chemical innovation.

Market trends indicate rising demand for custom synthesis of Methyl 3-(bromomethyl)-2-(2-cyanoethyl)benzoate, driven by its utility in high-value pharmaceuticals and electronic materials. Suppliers emphasize batch-to-batch consistency and scalability, addressing pain points in process chemistry. Additionally, its patent landscape reveals ongoing innovations, particularly in photoresist technologies and OLED precursors, aligning with the booming semiconductor and display industries.

In summary, Methyl 3-(bromomethyl)-2-(2-cyanoethyl)benzoate (CAS No. 1805702-07-1) exemplifies the convergence of synthetic versatility and cutting-edge applications. Its integration into automated synthesis platforms and digital chemistry tools further cements its status as a future-proof compound. For researchers navigating complex chemical spaces, this molecule offers a robust foundation for breakthrough discoveries.